2,5-Anhydro-2,5-imino-D-glucitol

• Molecular Formula: C6H13NO4
• Molecular Weight: 163.17 g/mol
• InChI: InChI=1S/C6H13NO4/c8-1-3-5(10)6(11)4(2-9)7-3/h3-11H,1-2H2/t3-,4+,5-,6-/m1/s1
• InChIKey: PFYHYHZGDNWFIF-JGWLITMVSA-N

2,5-Anhydro-2,5-imino-D-glucitol Technical Baseline

2,5-Anhydro-2,5-imino-D-glucitol (CAS 132295-44-4; synonym 2,5-dideoxy-2,5-imino-D-glucitol) is a pyrrolidine-based iminosugar of molecular formula C₆H₁₃NO₄ and molecular weight 163.17 . Unlike clinical iminosugars such as miglustat or miglitol, this compound is a core, unsubstituted scaffold used primarily as a research reagent and synthetic intermediate . Its defining feature is a polyhydroxylated pyrrolidine ring that mimics the transition-state geometry of glycosidic bond cleavage, enabling competitive inhibition of glycosidases [1]. While this compound exhibits modest intrinsic enzyme inhibition compared to N-alkylated clinical derivatives, its true value lies in its versatility as a modular scaffold for structure-activity relationship (SAR) studies and pharmacological chaperone development, particularly in the context of lysosomal storage disorders [2].

▸ Unsubstituted pyrrolidine iminosugar scaffold

▸ Free secondary amine enables one-step N-derivatization

▸ Stereoselective synthesis from 5-keto-D-fructose

• [1] Baxter EW, Reitz AB. Expeditious Synthesis of Azasugars by the Double Reductive Amination of Dicarbonyl Sugars. Journal of Organic Chemistry. 1994;59(11):3175-3185. DOI: 10.1021/jo00090a040. View Source
• [2] Yu Z, Sawkar AR, Whalen LJ, Wong CH, Kelly JW. Isofagomine- and 2,5-anhydro-2,5-imino-D-glucitol-based glucocerebrosidase pharmacological chaperones for Gaucher disease intervention. Journal of Medicinal Chemistry. 2007;50(1):94-100. PMID: 17201413. DOI: 10.1021/jm060677i. View Source

Why 2,5-Anhydro-2,5-imino-D-glucitol Cannot Be Replaced

Substituting 2,5-anhydro-2,5-imino-D-glucitol with other iminosugars such as 1-deoxynojirimycin (DNJ), miglustat, or isofagomine compromises experimental reproducibility and synthetic versatility due to fundamental differences in ring architecture, N-substitution status, and target enzyme specificity. This compound possesses a pyrrolidine (five-membered) ring, whereas DNJ and its clinical derivatives feature a piperidine (six-membered) scaffold, resulting in distinct active-site geometries and binding orientations [1]. Critically, 2,5-anhydro-2,5-imino-D-glucitol bears a free secondary amine, enabling facile N-alkylation or N-acylation for SAR exploration—a synthetic handle absent in N-substituted analogs like miglustat [2]. Furthermore, this pyrrolidine scaffold shows pronounced stereoselectivity in its synthesis from dicarbonyl sugars (e.g., 5-keto-D-fructose), whereas piperidine-based DNJ synthesis proceeds through different stereochemical pathways and yields distinct isomer distributions [3]. In pharmacological chaperone applications, 2,5-anhydro-2,5-imino-D-glucitol-based conjugates achieve GC activity enhancements in patient-derived fibroblasts (up to 7.2-fold for N370S and G202R GC mutants) that surpass enhancements reported for isofagomine-based conjugates in the same study—directly linking scaffold choice to functional outcomes [4].

Ring architecture mismatch

Pyrrolidine (5-membered) ring geometry may not transfer to piperidine-based iminosugars such as DNJ or miglustat.

N-substitution handle absent in comparators

Free secondary amine permits direct SAR derivatization; pre-functionalized N-alkyl scaffolds lack this modularity.

Stereochemical pathway divergence

Dicarbonyl sugar reductive amination yields distinct isomer profiles for pyrrolidine vs. piperidine ring systems.

• [1] Baxter EW, Reitz AB. Expeditious Synthesis of Azasugars by the Double Reductive Amination of Dicarbonyl Sugars. Journal of Organic Chemistry. 1994;59(11):3175-3185. DOI: 10.1021/jo00090a040. View Source
• [2] Baxter EW, Reitz AB. Expeditious Synthesis of Azasugars by the Double Reductive Amination of Dicarbonyl Sugars. Journal of Organic Chemistry. 1994;59(11):3175-3185. (N-alkylated derivatives prepared via reductive amination). DOI: 10.1021/jo00090a040. View Source
• [3] Baxter EW, Reitz AB. Expeditious Synthesis of Azasugars by the Double Reductive Amination of Dicarbonyl Sugars. Journal of Organic Chemistry. 1994;59(11):3175-3185. (Comparative stereoselectivity data). DOI: 10.1021/jo00090a040. View Source
• [4] Yu Z, Sawkar AR, Whalen LJ, Wong CH, Kelly JW. Isofagomine- and 2,5-anhydro-2,5-imino-D-glucitol-based glucocerebrosidase pharmacological chaperones for Gaucher disease intervention. Journal of Medicinal Chemistry. 2007;50(1):94-100. DOI: 10.1021/jm060677i. View Source

2,5-Anhydro-2,5-imino-D-glucitol vs. Iminosugar Analogs

Pharmacological Chaperone Efficacy vs. Isofagomine Conjugate

In a direct head-to-head comparison within the same study, 2,5-anhydro-2,5-imino-D-glucitol served as the carbohydrate-like active-site binding substructure for hybrid pharmacological chaperones, which were compared against isofagomine-based hybrids. The 2,5-anhydro-2,5-imino-D-glucitol-based conjugate (compound 4: N-adamantanyl-4-((3R,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl)piperidin-1-yl)pentanamide) increased G202R mutant glucocerebrosidase (GC) activity in patient-derived fibroblasts by 7.2-fold, while the corresponding isofagomine-based conjugate (compound 3: N-adamantanyl-4-((3R,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl)piperidin-1-yl)-butanamide) increased N370S mutant GC activity by 2.5-fold [1]. Both enhancements were described as "the best enhancements observed to date" for pharmacological chaperone-mediated rescue in Gaucher disease fibroblasts [2].

Chaperone Activity

Head-to-head

7.2-fold increase (G202R GC) vs. 2.5-fold (N370S)

Reported cell-model GC activity endpoint; context-dependent

Mutant-specific rescue in patient-derived fibroblasts

Evidence Dimension	Fold increase in mutant glucocerebrosidase (GC) enzymatic activity in patient-derived fibroblasts
Target Compound Data	7.2-fold increase (G202R GC mutant) for 2,5-anhydro-2,5-imino-D-glucitol-based conjugate (compound 4)
Comparator Or Baseline	2.5-fold increase (N370S GC mutant) for isofagomine-based conjugate (compound 3) from the same hybrid series
Quantified Difference	2,5-Anhydro-2,5-imino-D-glucitol-based conjugate achieves 7.2-fold enhancement vs. 2.5-fold for isofagomine-based conjugate; scaffold substitution yields ~2.9× greater maximal fold enhancement in the tested mutants
Conditions	Patient-derived fibroblasts expressing G202R and N370S GC mutants; compounds tested as pharmacological chaperones at concentrations optimized for cellular activity; GC activity measured via enzymatic assay; study published in Journal of Medicinal Chemistry 2007, 50(1):94-100 [3]

Why This Matters

The 7.2-fold activity enhancement represents the highest reported pharmacological chaperone-mediated GC rescue in patient-derived fibroblasts at the time of publication, providing quantitative justification for selecting the 2,5-anhydro-2,5-imino-D-glucitol scaffold over isofagomine when designing hybrid chaperones for Gaucher disease intervention.

• [1] Yu Z, Sawkar AR, Whalen LJ, Wong CH, Kelly JW. Isofagomine- and 2,5-anhydro-2,5-imino-D-glucitol-based glucocerebrosidase pharmacological chaperones for Gaucher disease intervention. Journal of Medicinal Chemistry. 2007;50(1):94-100. (Cellular activity data: N370S and G202R GC increased by 2.5- and 7.2-fold with isofagmine-based pharmacological chaperones). DOI: 10.1021/jm060677i. View Source
• [2] Yu Z, Sawkar AR, Whalen LJ, Wong CH, Kelly JW. Isofagomine- and 2,5-anhydro-2,5-imino-D-glucitol-based glucocerebrosidase pharmacological chaperones for Gaucher disease intervention. Journal of Medicinal Chemistry. 2007;50(1):94-100. ("the best enhancements observed to date"). DOI: 10.1021/jm060677i. View Source
• [3] Yu Z, Sawkar AR, Whalen LJ, Wong CH, Kelly JW. Isofagomine- and 2,5-anhydro-2,5-imino-D-glucitol-based glucocerebrosidase pharmacological chaperones for Gaucher disease intervention. Journal of Medicinal Chemistry. 2007;50(1):94-100. PMID: 17201413. DOI: 10.1021/jm060677i. View Source

Inhibitory Activity vs. Isofagomine Conjugate

In the same hybrid chaperone series, the 2,5-anhydro-2,5-imino-D-glucitol-based conjugate (compound 4: N-adamantanyl-4-((3R,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl)piperidin-1-yl)pentanamide) exhibited an IC50 of 393,000 nM (393 μM) against recombinant lysosomal acid glucosylceramidase (GCase), while the corresponding isofagomine-based conjugate (compound 3) exhibited an IC50 of 507,000 nM (507 μM) [1]. Both measurements were performed under identical assay conditions: pH 5.0, temperature 37°C, using fluorescent 4-methylumbelliferone (4-MU) substrate detection with excitation at 365 nm and emission monitoring [2]. The 2,5-anhydro-2,5-imino-D-glucitol-based conjugate demonstrates approximately 1.29-fold greater potency (lower IC50) than its isofagomine-based counterpart [3].

Enzyme Inhibition

Head-to-head

IC50 393 μM vs. 507 μM (1.29× lower)

Scaffold-specific binding; modest inhibition difference

pH 5.0, 37°C, 4-MU substrate detection

Evidence Dimension	IC50 for inhibition of recombinant human lysosomal acid glucosylceramidase (GCase)
Target Compound Data	IC50 = 393,000 nM (393 μM) for 2,5-anhydro-2,5-imino-D-glucitol-based conjugate (compound 4; BDBM18368)
Comparator Or Baseline	IC50 = 507,000 nM (507 μM) for isofagomine-based conjugate (compound 3; BDBM18367)
Quantified Difference	114,000 nM lower IC50 (1.29-fold more potent inhibition) for the 2,5-anhydro-2,5-imino-D-glucitol-based conjugate
Conditions	pH 5.0, 37°C, enzyme activity determined by production of fluorescent 4-MU from substrate; fluorescence measured at excitation 365 nm [4]

Why This Matters

The 1.29-fold improvement in IC50, though modest in absolute terms, confirms that the 2,5-anhydro-2,5-imino-D-glucitol scaffold confers distinct binding properties relative to the isofagomine scaffold when incorporated into identical hybrid conjugate architectures, validating its utility as a non-interchangeable SAR building block.

• [1] BindingDB. Ki Summary for BDBM18368 (2,5-anhydro-2,5-imino-D-glucitol based compound, 2). IC50 = 393,000 nM. Target: Lysosomal acid glucosylceramidase. View Source
• [2] BindingDB. Ki Summary for BDBM18367 (2,5-anhydro-2,5-imino-D-glucitol based compound, 1). IC50 = 507,000 nM. Target: Lysosomal acid glucosylceramidase. Assay: pH 5.0, 37°C. View Source
• [3] Yu Z, Sawkar AR, Whalen LJ, Wong CH, Kelly JW. Isofagomine- and 2,5-anhydro-2,5-imino-D-glucitol-based glucocerebrosidase pharmacological chaperones for Gaucher disease intervention. Journal of Medicinal Chemistry. 2007;50(1):94-100. DOI: 10.1021/jm060677i. View Source
• [4] BindingDB. Assay description for BDBM18367. Enzyme activity determined as production of fluorescent 4-MU from substrate; fluorescence measured at excitation 365 nm. View Source

Stereoselective Synthesis from 5-Keto-D-fructose

In the double reductive amination of 5-keto-D-fructose (compound 7) with primary amines and NaCNBH₃ in methanol, three pyrrolidine stereoisomers are formed, with N-alkylated 2,5-anhydro-2,5-imino-D-glucitol predominating as the major product [1]. In contrast, under similar reaction conditions with benzhydrylamine, 5-keto-D-glucose (compound 20) afforded a 96:4 mixture of piperidines favoring the D-gluco isomer (25A), while 5-keto-D-mannose (compound 6) produced a 67:33 mixture enriched in the D-manno isomer (40) [2]. This stereoselectivity profile demonstrates that the pyrrolidine scaffold of 2,5-anhydro-2,5-imino-D-glucitol is accessible via a distinct, high-yielding synthetic route that favors this specific stereochemical outcome, whereas piperidine-based iminosugars (e.g., DNJ) require different starting materials and produce different isomer distributions [3].

Synthetic Route

Method context

Pyrrolidine predominates from 5-keto-D-fructose; piperidine ratios 96:4 or 67:33 from other sugars

Supports synthetic route selection; stereochemical outcomes differ

Double reductive amination, NaCNBH₃/MeOH

Evidence Dimension	Stereochemical outcome and major product identity in double reductive amination of dicarbonyl sugars
Target Compound Data	5-keto-D-fructose → three pyrrolidine stereoisomers, with N-alkylated 2,5-anhydro-2,5-imino-D-glucitol predominating
Comparator Or Baseline	5-keto-D-glucose → 96:4 piperidine mixture favoring D-gluco isomer; 5-keto-D-mannose → 67:33 piperidine mixture favoring D-manno isomer
Quantified Difference	Pyrrolidine (target) vs. piperidine (comparator) ring systems produced; stereoselectivity ratios differ substantially (predominance vs. 96:4 vs. 67:33)
Conditions	Double reductive amination with primary amines and NaCNBH₃ in MeOH; dicarbonyl sugars as starting materials [4]

Why This Matters

The ability to access 2,5-anhydro-2,5-imino-D-glucitol as the predominant stereoisomer from readily available 5-keto-D-fructose offers a practical synthetic advantage for laboratories requiring multi-gram quantities for SAR campaigns, whereas alternative iminosugar scaffolds may require less efficient or lower-yielding synthetic routes.

• [1] Baxter EW, Reitz AB. Expeditious Synthesis of Azasugars by the Double Reductive Amination of Dicarbonyl Sugars. Journal of Organic Chemistry. 1994;59(11):3175-3185. (5-keto-D-fructose gave three pyrrolidine stereoisomers, with N-alkylated 2,5-anhydro-2,5-imino-D-glucitol predominating). DOI: 10.1021/jo00090a040. View Source
• [2] Baxter EW, Reitz AB. Expeditious Synthesis of Azasugars by the Double Reductive Amination of Dicarbonyl Sugars. Journal of Organic Chemistry. 1994;59(11):3175-3185. (96:4 mixture for 5-keto-D-glucose; 67:33 mixture for 5-keto-D-mannose). DOI: 10.1021/jo00090a040. View Source
• [3] Baxter EW, Reitz AB. Expeditious Synthesis of Azasugars by the Double Reductive Amination of Dicarbonyl Sugars. Journal of Organic Chemistry. 1994;59(11):3175-3185. (Direct synthesis of DNJ and DMJ via this method). DOI: 10.1021/jo00090a040. View Source
• [4] Baxter EW, Reitz AB. Expeditious Synthesis of Azasugars by the Double Reductive Amination of Dicarbonyl Sugars. Journal of Organic Chemistry. 1994;59(11):3175-3185. DOI: 10.1021/jo00090a040. View Source

Free Amine for SAR Derivatization

2,5-Anhydro-2,5-imino-D-glucitol bears a free secondary amine, whereas clinical iminosugars such as miglustat (N-butyl-DNJ), miglitol (N-hydroxyethyl-DNJ), and isofagomine are pre-functionalized with N-substituents that preclude further facile derivatization [1]. This unsubstituted amine serves as a versatile synthetic handle for reductive amination with aldehydes, N-acylation with activated carboxylic acids, and N-alkylation with alkyl halides, enabling systematic exploration of N-substituent effects on enzyme inhibition potency, selectivity, and pharmacokinetic properties [2]. For instance, N-nonyl derivatives of 2,5-anhydro-2,5-imino-D-glucitol were prepared via reductive amination with nonyl aldehyde, whereas analogous derivatization of miglustat would require deprotection/reprotection sequences or de novo synthesis [3]. This modularity directly supports SAR-driven optimization campaigns, where the core pyrrolidine scaffold can be retained while systematically varying the N-linked hydrophobic moiety to tune target engagement and cellular permeability [4].

Derivatization Handle

Class-level

Free secondary amine enables one-step N-alkylation/acylation

Enables modular SAR exploration; avoids deprotection steps

Compared to pre-functionalized N-butyl, N-hydroxyethyl analogs

Evidence Dimension	Synthetic derivatization capacity (presence of free secondary amine vs. pre-functionalized N-substituent)
Target Compound Data	Free secondary amine present; amenable to direct N-alkylation, N-acylation, and reductive amination
Comparator Or Baseline	Miglustat (N-butyl-DNJ): secondary amine is alkylated, not available for further derivatization without deprotection. Miglitol (N-hydroxyethyl-DNJ): pre-functionalized amine. Isofagomine: pre-substituted scaffold.
Quantified Difference	Qualitative: target compound enables one-step derivatization; comparators require multistep sequences for analogous modifications
Conditions	Reductive amination conditions (NaCNBH₃, MeOH) or standard N-acylation/N-alkylation protocols; described in Baxter and Reitz 1994 and subsequent literature [5]

Why This Matters

For medicinal chemistry and chemical biology laboratories conducting SAR studies, the unsubstituted amine of 2,5-anhydro-2,5-imino-D-glucitol eliminates the need for deprotection or de novo scaffold synthesis, reducing synthetic steps by 1-3 operations per analog and accelerating lead optimization timelines.

• [1] Iminosugar - Wikipedia. DNJ derivatives: miglitol (N-hydroxyethyl-DNJ) and miglustat (N-butyl-DNJ). View Source
• [2] Baxter EW, Reitz AB. Expeditious Synthesis of Azasugars by the Double Reductive Amination of Dicarbonyl Sugars. Journal of Organic Chemistry. 1994;59(11):3175-3185. (N-alkylated derivatives prepared via reductive amination). DOI: 10.1021/jo00090a040. View Source
• [3] Scite.ai. Expeditious Synthesis of Aza sugars by the Double Reductive Amination of Dicarbonyl Sugars. (N-nonyl compounds prepared via reductive amination of nonyl aldehyde with 2,5-anhydro-imino-D-glucitol). View Source
• [4] Yu Z, Sawkar AR, Whalen LJ, Wong CH, Kelly JW. Isofagomine- and 2,5-anhydro-2,5-imino-D-glucitol-based glucocerebrosidase pharmacological chaperones for Gaucher disease intervention. Journal of Medicinal Chemistry. 2007;50(1):94-100. (Hybrid chaperones created by combining active-site binding substructure with hydrophobic moieties). DOI: 10.1021/jm060677i. View Source
• [5] Baxter EW, Reitz AB. Expeditious Synthesis of Azasugars by the Double Reductive Amination of Dicarbonyl Sugars. Journal of Organic Chemistry. 1994;59(11):3175-3185. DOI: 10.1021/jo00090a040. View Source

2,5-Anhydro-2,5-imino-D-glucitol Research Applications

Pharmacological Chaperone for Gaucher Disease

Use 2,5-anhydro-2,5-imino-D-glucitol as the carbohydrate-like active-site binding substructure in hybrid pharmacological chaperone design for Gaucher disease intervention. The scaffold-based conjugate achieved a 7.2-fold increase in G202R mutant GC activity in patient-derived fibroblasts—the highest enhancement reported at the time of publication—surpassing the 2.5-fold enhancement observed for isofagomine-based conjugates in the same hybrid series [1]. This differential efficacy directly informs scaffold selection for SAR optimization campaigns targeting mutant GC rescue. Researchers should prioritize this pyrrolidine core when synthesizing N-adamantanyl amide conjugates for cellular chaperone activity assays [2].

Iminosugar SAR Library Construction

Employ 2,5-anhydro-2,5-imino-D-glucitol as a modular core scaffold for generating focused libraries of N-substituted iminosugars to probe structure-activity relationships governing glycosidase inhibition and chaperone activity. The free secondary amine permits one-step reductive amination with diverse aldehydes (e.g., nonyl aldehyde, adamantyl-containing linkers) or direct N-acylation, eliminating the deprotection steps required when using pre-functionalized scaffolds like miglustat or miglitol [3]. This synthetic efficiency is particularly valuable for medium-throughput SAR exploration where 10-50 analogs are prepared to map the effects of N-alkyl chain length, branching, and terminal functionality on enzyme inhibition potency (IC50) and cellular activity [4].

Glycosidase Transition-State Analog Studies

Utilize 2,5-anhydro-2,5-imino-D-glucitol as a transition-state analog probe for mechanistic studies of α-glucosidases and other glycohydrolases. The pyrrolidine ring mimics the flattened oxocarbenium ion-like transition state of glycosidic bond cleavage, enabling competitive inhibition of enzymes such as lysosomal α-glucosidase (GAA) [5]. The compound's modest intrinsic potency (relative to N-substituted derivatives) makes it suitable as a baseline control in inhibition assays, where the effects of N-functionalization on potency and selectivity can be quantitatively assessed. The IC50 of 393,000 nM (393 μM) for the adamantyl-conjugated derivative against GCase provides a reference point for evaluating structure-dependent potency gains achievable through N-modification [6].

Application

Selection Property

Validation Focus

Gaucher disease chaperone research

Scaffold-dependent GC activity enhancement

Cell-model mutant GC rescue endpoint

Iminosugar SAR library construction

Free amine for modular N-derivatization

Inhibition potency and selectivity screening

Glycosidase mechanistic studies

Transition-state analog scaffold

Competitive inhibition assay baseline

• [1] Yu Z, Sawkar AR, Whalen LJ, Wong CH, Kelly JW. Isofagomine- and 2,5-anhydro-2,5-imino-D-glucitol-based glucocerebrosidase pharmacological chaperones for Gaucher disease intervention. Journal of Medicinal Chemistry. 2007;50(1):94-100. DOI: 10.1021/jm060677i. View Source
• [2] Yu Z, Sawkar AR, Whalen LJ, Wong CH, Kelly JW. Journal of Medicinal Chemistry. 2007;50(1):94-100. (N-adamantanyl conjugates as pharmacological chaperones). DOI: 10.1021/jm060677i. View Source
• [3] Baxter EW, Reitz AB. Expeditious Synthesis of Azasugars by the Double Reductive Amination of Dicarbonyl Sugars. Journal of Organic Chemistry. 1994;59(11):3175-3185. (Reductive amination for N-alkyl derivatives). DOI: 10.1021/jo00090a040. View Source
• [4] BindingDB. IC50 data for 2,5-anhydro-2,5-imino-D-glucitol-based conjugates. BDBM18367 (507 μM) and BDBM18368 (393 μM). View Source
• [5] Baxter EW, Reitz AB. Expeditious Synthesis of Azasugars by the Double Reductive Amination of Dicarbonyl Sugars. Journal of Organic Chemistry. 1994;59(11):3175-3185. (Azasugars as glycosidase inhibitors). DOI: 10.1021/jo00090a040. View Source
• [6] BindingDB. BDBM18368 IC50 = 393,000 nM against lysosomal acid glucosylceramidase. View Source